Cas no 2180068-05-5 (2,5-diazatricyclo[7.5.0.02,?]tetradeca-1(9),7-dien-6-one)
2,5-diazatricyclo[7.5.0.02,?]tetradeca-1(9),7-dien-6-one Chemical and Physical Properties
Names and Identifiers
-
- 2,3,4,6,7,8,9,10-Octahydro-1H-cyclohepta[4,5]pyrrolo[1,2-a]pyrazin-1-one
- SY247666
- 2,5-diazatricyclo[7.5.0.0(2),]tetradeca-1(9),7-dien-6-one
- 2,5-diazatricyclo[7.5.0.02,?]tetradeca-1(9),7-dien-6-one
- AC9192
- MFCD31735652
- 2,5-diazatricyclo[7.5.0.0(2),?]tetradeca-1(9),7-dien-6-one
- AKOS037631106
- 2,5-diazatricyclo[7.5.0.0(2),7]tetradeca-1(9),7-dien-6-one
- 2,5-diazatricyclo[7.5.0.0,tetradeca-1(9),7-dien-6-one
- 2180068-05-5
- 2,5-diazatricyclo[7.5.0.02,7]tetradeca-1(9),7-dien-6-one
- AS-79403
-
- MDL: MFCD31735652
- Inchi: 1S/C12H16N2O/c15-12-11-8-9-4-2-1-3-5-10(9)14(11)7-6-13-12/h8H,1-7H2,(H,13,15)
- InChI Key: JNGIQBKGSQRVOE-UHFFFAOYSA-N
- SMILES: O=C1C2=CC3CCCCCC=3N2CCN1
Computed Properties
- Exact Mass: 204.126263138g/mol
- Monoisotopic Mass: 204.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 34
2,5-diazatricyclo[7.5.0.02,?]tetradeca-1(9),7-dien-6-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y23895-5g |
2,3,4,6,7,8,9,10-Octahydro-1H-cyclohepta[4,5]pyrrolo[1,2-a]pyrazin-1-one |
2180068-05-5 | 95% | 5g |
¥11259.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y23895-250mg |
2,3,4,6,7,8,9,10-Octahydro-1H-cyclohepta[4,5]pyrrolo[1,2-a]pyrazin-1-one |
2180068-05-5 | 95% | 250mg |
¥3309.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y23895-1g |
2,3,4,6,7,8,9,10-Octahydro-1H-cyclohepta[4,5]pyrrolo[1,2-a]pyrazin-1-one |
2180068-05-5 | 95% | 1g |
¥5259.0 | 2023-09-05 | |
| abcr | AB548832-250 mg |
2,3,4,6,7,8,9,10-Octahydro-1H-cyclohepta[4,5]pyrrolo[1,2-a]pyrazin-1-one; . |
2180068-05-5 | 250MG |
€517.20 | 2023-07-11 | ||
| abcr | AB548832-1 g |
2,3,4,6,7,8,9,10-Octahydro-1H-cyclohepta[4,5]pyrrolo[1,2-a]pyrazin-1-one; . |
2180068-05-5 | 1g |
€759.00 | 2023-07-11 | ||
| eNovation Chemicals LLC | D658672-100mg |
2,5-diazatricyclo[7.5.0.0²,7]tetradeca-1(9),7-dien-6-one |
2180068-05-5 | 97% | 100mg |
$190 | 2024-07-21 | |
| eNovation Chemicals LLC | D658672-250MG |
2,5-diazatricyclo[7.5.0.0²,7]tetradeca-1(9),7-dien-6-one |
2180068-05-5 | 97% | 250mg |
$285 | 2024-07-21 | |
| eNovation Chemicals LLC | D658672-500MG |
2,5-diazatricyclo[7.5.0.0²,7]tetradeca-1(9),7-dien-6-one |
2180068-05-5 | 97% | 500mg |
$480 | 2024-07-21 | |
| eNovation Chemicals LLC | D658672-1G |
2,5-diazatricyclo[7.5.0.0²,7]tetradeca-1(9),7-dien-6-one |
2180068-05-5 | 97% | 1g |
$720 | 2024-07-21 | |
| eNovation Chemicals LLC | D658672-5G |
2,5-diazatricyclo[7.5.0.0²,7]tetradeca-1(9),7-dien-6-one |
2180068-05-5 | 97% | 5g |
$2160 | 2024-07-21 |
2,5-diazatricyclo[7.5.0.02,?]tetradeca-1(9),7-dien-6-one Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 2,5-diazatricyclo[7.5.0.02,?]tetradeca-1(9),7-dien-6-one
Exploring the Unique Properties and Applications of 2,5-Diazatricyclo[7.5.0.02,?]tetradeca-1(9),7-dien-6-one (CAS No. 2180068-05-5)
In the realm of organic chemistry, 2,5-diazatricyclo[7.5.0.02,?]tetradeca-1(9),7-dien-6-one (CAS No. 2180068-05-5) stands out as a fascinating compound with a complex tricyclic structure. This molecule, characterized by its unique diazatricyclo framework, has garnered significant attention from researchers and pharmaceutical developers alike. Its intricate architecture, featuring both diene and lactam functionalities, makes it a valuable scaffold for drug discovery and material science applications.
The compound's CAS number 2180068-05-5 serves as a critical identifier in chemical databases, ensuring precise tracking in research publications and patent filings. Recent studies have explored its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted drug development. The tricyclic core structure of this molecule shares similarities with several bioactive natural products, sparking interest in its structure-activity relationships and potential therapeutic applications.
From a synthetic chemistry perspective, the construction of the 2,5-diazatricyclo[7.5.0.02,?] system presents intriguing challenges that have inspired novel ring-forming strategies. Researchers are particularly interested in the compound's conformational flexibility and how this affects its molecular recognition properties. These characteristics make it an excellent subject for computational chemistry studies and molecular modeling exercises, addressing common queries about 3D molecular visualization techniques.
The pharmaceutical industry has shown growing interest in nitrogen-containing heterocycles like this compound, especially in the context of CNS drug development and neurodegenerative disease research. Its structural features suggest potential for blood-brain barrier penetration, a hot topic in current drug delivery system research. Additionally, the presence of both hydrogen bond donors and acceptors in its structure makes it relevant to discussions about molecular solubility and formulation science.
In material science applications, the 2,5-diazatricyclo framework offers possibilities for developing novel organic semiconductors or coordination complexes. The compound's π-conjugated system and potential for metal chelation align with current research trends in molecular electronics and catalysis. These applications respond to frequent searches about advanced organic materials and green chemistry alternatives.
Analytical chemists have developed specialized HPLC methods and mass spectrometry techniques for characterizing 2180068-05-5, addressing common laboratory challenges in heterocyclic compound analysis. The compound's chromatographic behavior and fragmentation patterns serve as useful references for researchers working with similar polycyclic systems.
Recent patent literature reveals growing intellectual property activity surrounding derivatives of 2,5-diazatricyclo[7.5.0.02,?]tetradeca-1(9),7-dien-6-one, particularly in areas of inflammatory disease treatment and metabolic disorder management. This aligns with current healthcare trends focusing on personalized medicine and chronic disease prevention. The compound's modular structure allows for extensive structure-activity relationship studies, a frequent topic in medicinal chemistry forums.
From a safety perspective, proper handling of 2180068-05-5 requires standard laboratory precautions for organic compounds, addressing common workplace safety queries. The compound's physicochemical properties have been carefully characterized to ensure appropriate storage conditions and handling procedures, topics frequently searched by laboratory professionals.
The future research directions for 2,5-diazatricyclo[7.5.0.02,?]tetradeca-1(9),7-dien-6-one may include exploration of its chiral derivatives and their potential in asymmetric synthesis, responding to growing interest in stereoselective transformations. Additionally, its application in bioconjugation chemistry could open new avenues in biopharmaceutical development and diagnostic probe design.
As the scientific community continues to investigate CAS 2180068-05-5, its unique structural features and versatile chemistry position it as an important compound in both academic research and industrial applications. The ongoing studies of this diazatricyclic system contribute valuable insights to broader discussions about molecular design principles and drug discovery strategies in contemporary chemistry.
2180068-05-5 (2,5-diazatricyclo[7.5.0.02,?]tetradeca-1(9),7-dien-6-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)